Cas no 685553-11-1 (2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide)

• Product Name: 2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide
• CAS No: 685553-11-1
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 5560752
• PubChem ID: 2062161
• Update Time: 2025-07-19

2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS000538069
• F3098-6336
• 2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide
• 2-(2-(tert-butyl)-4-methylphenoxy)-N-(5-(methoxymethyl)-1,3,4-thiadiazol-2-yl)acetamide
• 685553-11-1
• VU0509170-1

• Inchi： 1S/C17H23N3O3S/c1-11-6-7-13(12(8-11)17(2,3)4)23-9-14(21)18-16-20-19-15(24-16)10-22-5/h6-8H,9-10H2,1-5H3,(H,18,20,21)
• InChI Key： YPZGTTQACTUSHQ-UHFFFAOYSA-N
• SMILES： S1C(COC)=NN=C1NC(COC1C=CC(C)=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 349.14601278g/mol
• Monoisotopic Mass: 349.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide

2-(2-tert-Butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide (CAS No. 685553-11-1): An Overview of Its Structure, Properties, and Applications

2-(2-tert-Butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide (CAS No. 685553-11-1) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular framework, which includes a tert-butyl group, a methylphenyl moiety, and a thiadiazole ring. These structural features contribute to its distinct chemical properties and biological activities.

The molecular formula of 2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is C₁₉H₂₃N₃O₃S, and its molecular weight is approximately 377.46 g/mol. The compound's structure consists of a central acetamide group linked to a substituted phenoxy moiety and a thiadiazole ring. The presence of the tert-butyl and methyl groups on the phenyl ring enhances the compound's lipophilicity, which is crucial for its biological activity and pharmacokinetic properties.

CAS No. 685553-11-1 has been the subject of extensive research due to its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antimicrobial properties, making it a promising candidate for the development of novel drugs. The compound's ability to modulate specific biological pathways has also been investigated, with particular focus on its interactions with enzymes and receptors involved in inflammatory responses.

In terms of its physical properties, 2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is a white crystalline solid with a melting point ranging from 90 to 95°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important for its formulation and delivery in pharmaceutical applications.

The synthesis of CAS No. 685553-11-1 involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-chloro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide with 2-tert-butyl-4-methylphenol in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution at the chloroacetamide group, leading to the formation of the desired product.

The biological activity of 2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide has been extensively studied in various in vitro and in vivo models. Research has shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). Additionally, it has demonstrated antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics.

In preclinical studies, CAS No. 685553-11-1 has shown promising results in reducing inflammation in animal models of arthritis and other inflammatory diseases. Its ability to modulate key signaling pathways involved in inflammation suggests that it could be effective in treating a wide range of inflammatory conditions. Furthermore, its antimicrobial properties have been evaluated in both bacterial and fungal infections, with positive outcomes observed in several studies.

The safety profile of 2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide has also been investigated in preclinical toxicology studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, CAS No. 685553-11-1, or 2-(2-tert-butyl-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide, is a promising compound with significant potential for therapeutic applications due to its anti-inflammatory and antimicrobial properties. Ongoing research continues to explore its mechanisms of action and optimize its use in drug development. As new findings emerge, this compound may play an increasingly important role in addressing unmet medical needs in various disease areas.